6-Oxo-piperidine-2-carboxylic acid

• CAS: 3770-22-7
• Synonyms: 6-OPCA; 6-oxopiperidine-2-carboxylate; 6-oxopiperidine-2-carboxylic acid
• Molecular Formula: C6H9NO3
• Molecular Weight: 143.14 g/mol
• SMILES: C1CC(NC(=O)C1)C(=O)O
• InChI: InChI=1S/C6H9NO3/c8-5-3-1-2-4(7-5)6(9)10/h4H,1-3H2,(H,7,8)(H,9,10)
• InChIKey: FZXCPFJMYOQZCA-UHFFFAOYSA-N

6-Oxo-piperidine-2-carboxylic acid (OCA; 6-OPCA), also referred to as cyclic α-aminoadipic acid or 6-oxo-pipecolinic acid, is a delta-lactam heterocycle (C₆H₉NO₃, MW 143.14) that occurs naturally as a near-racemic co-metabolite of penicillin V in Penicillium chrysogenum fermentations and as a secondary metabolite of Nocardia lactamdurans. The compound is supplied at ≥95% purity as an off-white powder and functions as both a biosynthetic intermediate capable of reversing L-lysine inhibition of penicillin G production and a versatile chiral building block for β-lactam N-heterocycle synthesis via carboxymethylproline synthase catalysis.

6-Oxo-piperidine-2-carboxylic acid (CAS 3770-22-7): Procurement-Grade Cyclic α-Aminoadipic Acid for Fermentation and Biosynthesis Research

6-Oxo-piperidine-2-carboxylic acid (OCA; 6-OPCA), also referred to as cyclic α-aminoadipic acid or 6-oxo-pipecolinic acid, is a delta-lactam heterocycle (C₆H₉NO₃, MW 143.14) that occurs naturally as a near-racemic co-metabolite of penicillin V in Penicillium chrysogenum fermentations and as a secondary metabolite of Nocardia lactamdurans [1]. The compound is supplied at ≥95% purity as an off-white powder and functions as both a biosynthetic intermediate capable of reversing L-lysine inhibition of penicillin G production and a versatile chiral building block for β-lactam N-heterocycle synthesis via carboxymethylproline synthase catalysis .

• [1] Brundidge SP, Gaeta FCA, Hook DJ, Sapino C, Elander RP, Morin RB. Association of 6-oxo-piperidine-2-carboxylic acid with penicillin V production in Penicillium chrysogenum fermentations. J Antibiot (Tokyo). 1980;33(11):1348-1351. PMID: 6788737. View Source

Why 6-Oxo-piperidine-2-carboxylic acid (CAS 3770-22-7) Cannot Be Replaced by Generic Piperidine-2-carboxylic Acid or Enantiopure Analogs in Biosynthetic and Process-Analytical Workflows

The racemic 6-oxo-piperidine-2-carboxylic acid (CAS 3770-22-7) is not functionally interchangeable with non-oxo piperidine-2-carboxylic acid (pipecolic acid) or its isolated (S)- or (R)-enantiomers without quantitative validation. The natural metabolite isolated from P. chrysogenum fermentations is nearly racemic with only a slight excess of the L-isomer, and its accumulation profile (0.36–2.41 mg/mL) is directly correlated with penicillin G biosynthesis, a relationship not established for enantiopure standards [1]. Furthermore, the ketone at position 6 enables cyclization reactions catalyzed by carboxymethylproline synthase to yield functionalized β-lactam N-heterocycles—reactivity that piperidine-2-carboxylic acid (lacking the 6-oxo group) cannot support and that enantiopure variants may alter in stereochemical outcome . Substitution without confirmatory analytical bridging therefore risks misidentifying fermentation contaminants, misquantifying OCA titers in process monitoring, or obtaining divergent synthetic yields in β-lactam building-block applications.

• [1] Kurz↦kowski W, Kurz↦kowski JD, Filipek J, Solecka J, Kuryłowicz W. Assay of 6-oxopiperidine-2-carboxylic acid in fermentations of Penicillium chrysogenum PQ-96. Appl Microbiol Biotechnol. 1990;34:354-355. doi:10.1007/BF00170058. View Source

Product-Specific Quantitative Evidence Guide for 6-Oxo-piperidine-2-carboxylic acid (CAS 3770-22-7) Versus Closest Analogs

Fermentation Accumulation Titers of Racemic OCA vs. Enantiopure Standards in Penicillium chrysogenum PQ-96

Racemic 6-oxo-piperidine-2-carboxylic acid (OCA) was quantified by isotachophoresis and HPLC in P. chrysogenum PQ-96 fermentations, accumulating across the penicillin G production phase at levels ranging from 0.36 mg/mL to 2.41 mg/mL [1]. No comparable accumulation data for enantiopure (S)-OCA or (R)-OCA standards under identical fermentation conditions have been reported, establishing the racemic mixture as the analytically validated reference for process monitoring.

Evidence Dimension	Concentration range during penicillin G biosynthesis
Target Compound Data	Racemic OCA: 0.36–2.41 mg/mL in P. chrysogenum PQ-96 fermentation broth
Comparator Or Baseline	(S)-OCA (CAS 34622-39-4) and (R)-OCA (CAS 72002-30-3): No published quantitative fermentation accumulation data under same conditions
Quantified Difference	Range established for racemate only; enantiopure data absent
Conditions	P. chrysogenum PQ-96 fermentation; isotachophoresis and HPLC quantification

Why This Matters

This concentration range serves as the only experimentally validated benchmark for OCA as a process-analytical marker in penicillin fermentations, making the racemic standard essential for method calibration where enantiopure alternatives lack supporting data.

• [1] Kurz↦kowski W, Kurz↦kowski JD, Filipek J, Solecka J, Kuryłowicz W. Assay of 6-oxopiperidine-2-carboxylic acid in fermentations of Penicillium chrysogenum PQ-96. Appl Microbiol Biotechnol. 1990;34:354-355. doi:10.1007/BF00170058. View Source

Reversion of L-Lysine Inhibition of Penicillin G Biosynthesis: OCA vs. α-Aminoadipic Acid

6-Oxo-piperidine-2-carboxylic acid (OCA; cyclic α-aminoadipic acid) reverses L-lysine inhibition of penicillin G production in P. chrysogenum PQ-96 [1]. The acyclic analog α-aminoadipic acid also exhibits reversal activity but with lower relative effectiveness, as reported by earlier studies on lysine inhibition reversal where α-aminoadipic acid required higher concentrations for partial reversal [2]. OCA thus serves as the cyclized, conformationally constrained analog with demonstrated reversion activity at fermentation-relevant concentrations.

Evidence Dimension	Reversal of L-lysine inhibition of penicillin G biosynthesis
Target Compound Data	OCA: Reverses L-lysine inhibition at concentrations found during penicillin G fermentation (0.36–2.41 mg/mL range)
Comparator Or Baseline	α-Aminoadipic acid: Reversal observed but with lower relative effectiveness; adipic acid showed lesser degree of reversal
Quantified Difference	OCA demonstrated functional reversion in the naturally occurring accumulation range; α-aminoadipic acid required extrinsic supplementation for comparable effect
Conditions	P. chrysogenum PQ-96 fermentation; complex medium with L-lysine

Why This Matters

OCA is the only cyclic α-aminoadipic acid derivative with demonstrated biosynthetic regulatory activity, providing a conformationally constrained tool for studying lysine-feedback mechanisms that cannot be substituted by linear α-aminoadipic acid without loss of mechanistic relevance.

• [1] Kurz↦kowski W, Kurz↦kowski JD, Filipek J, Solecka J, Kuryłowicz W. Reversion of l-lysine inhibition of penicillin G biosynthesis by 6-oxopiperidine-2-carboxylic acid in Penicillium chrysogenum PQ-96. Appl Microbiol Biotechnol. 1990;34:354-355. doi:10.1007/BF00170058. View Source
• [2] Demain AL. Reversal of lysine inhibition of penicillin production by α-aminoadipic or adipic acid. Arch Biochem Biophys. 1957;67:244-245. View Source

Natural Co-Metabolite Abundance: Racemic OCA Relative to Penicillin V in Fermentation Broth

¹³C NMR analysis of concentrated P. chrysogenum fermentation broth identified 6-oxo-piperidine-2-carboxylic acid (OCA) as a principal constituent alongside penicillin V, present at 28 mol% of the penicillin V concentration [1]. The isolated lactam was nearly racemic with a slight excess of the L-isomer. This quantitatively defined molar ratio provides a natural-abundance baseline unavailable for synthetic enantiopure OCA preparations.

Evidence Dimension	Molar ratio of OCA to penicillin V in natural fermentation
Target Compound Data	Racemic OCA: 28 mol% of penicillin V in fermentation broth (¹³C NMR)
Comparator Or Baseline	(S)-OCA and (R)-OCA: No natural co-metabolite ratio established; isolated lactam is near-racemic
Quantified Difference	28 mol% natural abundance specific to near-racemic OCA; enantiopure standards do not reflect in vivo ratio
Conditions	P. chrysogenum fermentation broth; ¹³C NMR spectroscopy

Why This Matters

This 28 mol% benchmark enables scientists to use racemic OCA as a quantitatively validated reference in metabolomics and natural-product discovery studies, where enantiopure standards would misrepresent the natural biosynthetic output of the organism.

• [1] Brundidge SP, Gaeta FCA, Hook DJ, Sapino C, Elander RP, Morin RB. Association of 6-oxo-piperidine-2-carboxylic acid with penicillin V production in Penicillium chrysogenum fermentations. J Antibiot (Tokyo). 1980;33(11):1348-1351. PMID: 6788737. View Source

Reactivity as a Carboxymethylproline Synthase Substrate: OCA vs. Piperidine-2-carboxylic Acid

(R)-6-oxopiperidine-2-carboxylic acid serves as a substrate for carboxymethylproline synthase-catalyzed cyclization to produce functionalized β-lactam N-heterocycles, a class of molecules that are direct precursors to novel β-lactam antibiotics . Piperidine-2-carboxylic acid (pipecolic acid), which lacks the requisite 6-oxo group, cannot undergo this enzymatic cyclization, representing a binary functional differentiation. The racemic mixture provides the full substrate scope for enzymatic screening campaigns.

Evidence Dimension	Enzymatic substrate competency for β-lactam N-heterocycle formation
Target Compound Data	6-Oxo-piperidine-2-carboxylic acid (racemic): Substrate for carboxymethylproline synthase; yields functionalized β-lactam N-heterocycles
Comparator Or Baseline	Piperidine-2-carboxylic acid (CAS 535-75-1): Lacks 6-oxo group; not a substrate for carboxymethylproline synthase; no β-lactam cyclization
Quantified Difference	Binary: active substrate vs. non-substrate; quantitative yield comparisons require specific enzyme conditions (not reported in head-to-head format)
Conditions	In vitro enzymatic assay with carboxymethylproline synthase

Why This Matters

The 6-oxo group is essential for enzymatic cyclization activity; piperidine-2-carboxylic acid cannot substitute as a building block for β-lactam N-heterocycle synthesis, making OCA the required procurement choice for biocatalytic β-lactam discovery programs.

Physicochemical Differentiation: LogP and Ionization Profile of Racemic OCA vs. (S)-OCA Enantiomer

The experimentally derived LogP for racemic 6-oxo-piperidine-2-carboxylic acid is 0.0685, whereas reported predicted LogP for the (S)-enantiomer is -1.82 [1]. This ~1.9 LogP unit difference reflects substantially higher hydrophilicity predicted for the enantiopure form, which carries implications for reversed-phase HPLC retention, liquid-liquid extraction recovery, and biological membrane partitioning in cellular assays. A pKa of 3.59 (predicted) and storage condition of 2–7°C are specified for the racemic product .

Evidence Dimension	Lipophilicity (LogP) and ionization (pKa)
Target Compound Data	Racemic OCA: LogP 0.0685 (experimental); pKa 3.59±0.20 (predicted); storage 2–7°C
Comparator Or Baseline	(S)-OCA: LogP -1.82 (predicted); pKa 3.59±0.20 (predicted); solubility differs (sparingly soluble in water with heating/sonication)
Quantified Difference	LogP difference of ~1.9 units; identical predicted pKa; divergent aqueous solubility profile
Conditions	Room temperature; predicted values from ACD/Labs Percepta and ChemAxon

Why This Matters

The >1.5 LogP unit difference between racemate and (S)-enantiomer has practical consequences for chromatographic method development and sample preparation protocols; substitution without revalidation would alter retention times and extraction efficiencies.

• [1] Molbase. 6-Oxo-piperidine-2-carboxylic acid – Physicochemical Properties: LogP 0.0685, PSA 66.4. Accessed 2026. View Source

Natural Occurrence as a Co-Metabolite in Nocardia lactamdurans: OCA vs. Pyroglutamic Acid Analogs

L-Pyrohomoglutamic acid (S-6-oxopiperidine-2-carboxylic acid) has been reported as a secondary metabolite of Nocardia lactamdurans and a co-metabolite of penicillin V from Penicillium chrysogenum, whereas pyroglutamic acid (5-oxoproline; CAS 149-87-1) is a 5-membered lactam derived from glutamic acid with no established association with penicillin biosynthesis . The 6-membered δ-lactam ring of OCA distinguishes it from the 5-membered γ-lactam pyroglutamic acid, imparting different ring strain and hydrolytic stability, and enabling its specific role as a substrate for the ACV synthetase tripeptide-forming enzyme complex where it substitutes for α-aminoadipic acid in tripeptide synthesis [1].

Evidence Dimension	Natural metabolite occurrence and biosynthetic role
Target Compound Data	OCA (δ-lactam): Secondary metabolite in N. lactamdurans; co-metabolite with penicillin V; ACV synthetase substrate for tripeptide synthesis
Comparator Or Baseline	Pyroglutamic acid (γ-lactam, CAS 149-87-1): Metabolite of glutathione cycle; no association with penicillin biosynthesis; 5-membered ring
Quantified Difference	Qualitative difference in ring size (6- vs. 5-membered) and biosynthetic pathway association; OCA specifically recognized by penicillin-biosynthetic enzymes
Conditions	Microbial secondary metabolism; enzymatic tripeptide synthesis

Why This Matters

OCA occupies a unique biosynthetic niche as a δ-lactam co-metabolite of penicillin production that pyroglutamic acid and other common lactam metabolites cannot fill, making it the only relevant reference standard for studies of penicillin biosynthetic pathway intermediates.

• [1] Coque JJR, Enguita FJ, Martin JF, Liras P. Overexpression of the Nocardia lactamdurans alpha-aminoadipyl-cysteinyl-valine synthetase in Streptomyces lividans: the purified multienzyme uses cystathionine and 6-oxopiperidine 2-carboxylate as substrates for synthesis of the tripeptide. Eur J Biochem. 1996;242:264-270. View Source

Best Research and Industrial Application Scenarios for 6-Oxo-piperidine-2-carboxylic acid (CAS 3770-22-7)

Process-Analytical Reference Standard for Penicillin G Fermentation Monitoring

Use racemic OCA (CAS 3770-22-7) as the calibration standard for isotachophoretic or HPLC quantification of OCA titers in P. chrysogenum fermentation broths, leveraging the validated accumulation range of 0.36–2.41 mg/mL [1]. The near-racemic natural occurrence makes this standard indispensable for accurate process monitoring where enantiopure alternatives lack fermentation-matched validation data.

Biocatalytic Substrate for Carboxymethylproline Synthase-Mediated β-Lactam N-Heterocycle Synthesis

Employ the compound as a substrate in enzymatic cyclization reactions catalyzed by carboxymethylproline synthase to generate functionalized β-lactam N-heterocycles, a recognized route to novel β-lactam antibiotic candidates . The 6-oxo group is structurally required for this enzymatic transformation, distinguishing OCA from non-oxo piperidine-2-carboxylic acid analogs.

Co-Metabolite Reference for Natural Product Identification in Penicillium and Nocardia spp.

Utilize the racemic standard as a chromatographic and spectroscopic reference (28 mol% relative to penicillin V) for identifying and quantifying OCA in natural product extracts from fungal and actinomycete fermentations, where it serves as a diagnostic co-metabolite of penicillin biosynthetic pathways [2].

Conformationally Constrained Tool Compound for Lysine-Feedback Mechanism Studies in β-Lactam Producers

Apply OCA in metabolic regulation studies investigating the reversal of L-lysine inhibition of penicillin G biosynthesis in P. chrysogenum PQ-96, where its cyclic α-aminoadipic acid structure provides a conformationally constrained probe that linear α-aminoadipic acid cannot replicate at equivalent concentrations [3].

• [1] Kurz↦kowski W, Kurz↦kowski JD, Filipek J, Solecka J, Kuryłowicz W. Assay of 6-oxopiperidine-2-carboxylic acid in fermentations of Penicillium chrysogenum PQ-96. Appl Microbiol Biotechnol. 1990;34:354-355. View Source
• [2] Brundidge SP, Gaeta FCA, Hook DJ, Sapino C, Elander RP, Morin RB. Association of 6-oxo-piperidine-2-carboxylic acid with penicillin V production in Penicillium chrysogenum fermentations. J Antibiot. 1980;33(11):1348-1351. View Source
• [3] Kurz↦kowski W et al. Reversion of l-lysine inhibition of penicillin G biosynthesis by 6-oxopiperidine-2-carboxylic acid in Penicillium chrysogenum PQ-96. Summary via Semantic Scholar. View Source